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Compound of Interest

Compound Name: Monobenzyl Phthalate-d4

Cat. No.: B588402

CAS Number: 478954-83-5

This technical guide provides a comprehensive overview of Monobenzyl Phthalate-d4 (MBP-
d4), a deuterated analog of the phthalate metabolite Monobenzyl Phthalate (MBzP). Intended
for researchers, scientists, and drug development professionals, this document details the
compound's properties, its critical role as an internal standard in analytical chemistry, and
relevant metabolic pathways.

Chemical and Physical Properties

Monobenzyl Phthalate-d4 is a stable, isotopically labeled compound essential for the accurate
guantification of its non-labeled counterpart in various biological and environmental matrices.[1]
Its physical and chemical characteristics are summarized below.
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Property Value Reference(s)

CAS Number 478954-83-5 [21[31[41[5]

Unlabelled CAS Number 2528-16-7 [31[5][6]

Molecular Formula C15HsD40Oa [5]

Molecular Weight 260.28 g/mol [4115]
2,3,4,5-tetradeuterio-6-

IUPAC Name phenylmethoxycarbonylbenzoi [5][6]
c acid
Monobenzyl Phthalate D4; 2---
INVALID-LINK--benzoic acid;

Synonyms [2][3][6]
mono-Benzyl Phthalate-
3,4,5,6-d4

Appearance White to off-white solid [61[7]
Typically >95% (HPLC), 98-99

Purity ypieaty ( ) [31[5]
atom % D

N Soluble in Chloroform, DMSO,
Solubility [6]

Methanol

Storage Conditions

Store at -20°C for long-term
stability.[6] In solvent, store at
-80°C for up to 6 months.[7]

[6]7]

Melting Point 103-105°C [6]
Boiling Point 470.8 £ 25.0 °C at 760 mmHg [6]
Density 1.2+0.1 g/lcm3 [6]

Applications in Quantitative Analysis

The primary application of Monobenzyl Phthalate-d4 is as an internal standard for the

guantitative analysis of Monobenzyl Phthalate (MBzP) by techniques such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass
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spectrometry (LC-MS/MS).[1][8] MBzP is a major metabolite of the widely used plasticizer Butyl
Benzyl Phthalate (BBP), and monitoring its levels is crucial in toxicology and environmental
health studies.[9][10][11] The use of a deuterated internal standard like MBP-d4 is critical for
correcting variations during sample preparation and analysis, including matrix effects that can
cause ion suppression or enhancement in mass spectrometry.[12]

Experimental Workflow: Quantification of MBzP in
Biological Samples

The following diagram outlines a typical workflow for the quantification of MBzP in biological
matrices, such as urine or plasma, using MBP-d4 as an internal standard.
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Caption: General workflow for MBzP analysis using MBP-d4.
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Detailed Experimental Protocol: Solid-Phase Extraction
(SPE)

A common method for sample cleanup and concentration prior to LC-MS/MS analysis is Solid-
Phase Extraction (SPE).[7]

o Sample Spiking: To 1 mL of the biological sample (e.g., urine), add a known amount of the
Monobenzyl Phthalate-d4 internal standard working solution.[7]

o Enzymatic Hydrolysis: For the analysis of total MBzP (free and glucuronidated), add 3-
glucuronidase to the sample and incubate to deconjugate the metabolites.[7]

 Acidification: Adjust the sample's pH to approximately 4-5 with a suitable acid, such as acetic
acid.[7]

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol
followed by deionized water.[7]

o Sample Loading: Load the prepared sample onto the conditioned SPE cartridge.[7]

e Washing: Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in
water) to remove interfering substances.[7]

o Elution: Elute the analytes (MBzP and MBP-d4) from the cartridge using a high-organic
solvent like acetonitrile or methanol.[7]

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen and reconstitute the residue in the mobile phase for LC-MS/MS analysis.[7]

Metabolic Pathway of Butyl Benzyl Phthalate (BBP)

Monobenzyl Phthalate-d4 is used to quantify MBzP, a primary metabolite of Butyl Benzyl
Phthalate (BBP).[10][11] BBP is rapidly metabolized in the body.[11] The metabolic pathway
involves the hydrolysis of the ester bonds, leading to the formation of monoesters, which are
then conjugated and excreted.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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478954-83-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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